Cas no 117377-49-8 (4-Isothiazolecarbonitrile, 3-amino-5-[(4-methylphenyl)amino]-)

• Product Name: 4-Isothiazolecarbonitrile, 3-amino-5-[(4-methylphenyl)amino]-
• CAS No: 117377-49-8
• MF: C₁₁H₁₀N₄S
• MW: 230.288899898529
• CID: 1206846
• Update Time: 2024-08-02

4-Isothiazolecarbonitrile, 3-amino-5-[(4-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 4-Isothiazolecarbonitrile, 3-amino-5-[(4-methylphenyl)amino]-

• Inchi： 1S/C11H10N4S/c1-7-2-4-8(5-3-7)14-11-9(6-12)10(13)15-16-11/h2-5,14H,1H3,(H2,13,15)
• InChI Key： HWZCBTUMLZYRCP-UHFFFAOYSA-N
• SMILES： S1C(NC2=CC=C(C)C=C2)=C(C#N)C(N)=N1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 233-235 °C
• Boiling Point: 346.2±42.0 °C(Predicted)
• pka: 3.70±0.47(Predicted)